Cas no 885278-86-4 (Benzyl 3,3-dimethylpiperazine-1-carboxylate)

• Product Name: Benzyl 3,3-dimethylpiperazine-1-carboxylate
• CAS No: 885278-86-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD07371655
• CID: 711597
• PubChem ID: 51358536
• Update Time: 2025-09-27

Benzyl 3,3-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3,3-dimethylpiperazine-1-carboxylate
• 1-Cbz-3,3-dimethylpiperazine
• 1-Piperazinecarboxylicacid, 3,3-dimethyl-, phenylmethyl ester
• Z-3,3-DIMETHYL-PIPERAZINE
• 3,3-Dimethyl-1-piperazinecarboxylic acid benzyl ester
• S14-2132
• 1-Cbz-3,3-dimethyl-piperazine
• CS-0005360
• AS-42555
• SB39530
• DTXSID60680009
• MFCD07371655
• 885278-86-4
• Benzyl3,3-dimethylpiperazine-1-carboxylate
• AKOS016007874
• 5-O-(4,4-DIMETHOXYTRITYL)-N4-BENZOYL-2-DEOXYCYTIDINE-3-O-SUCCINICACID
• SCHEMBL21635212
• Z-3,3-DIMETHYL-PIPERAZINE,
• FT-0754573
• DB-077778

• MDL： MFCD07371655
• Inchi： 1S/C14H20N2O2/c1-14(2)11-16(9-8-15-14)13(17)18-10-12-6-4-3-5-7-12/h3-7,15H,8-11H2,1-2H3
• InChI Key： AGXCBFAKAWDODM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNC(C)(C)C1)=O

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.078
• Boiling Point: 359.6°C at 760 mmHg
• Flash Point: 171.3°C
• Refractive Index: 1.521
• PSA: 41.57000
• LogP: 2.27370